Cas no 2680668-28-2 (tert-butyl 4-{5-(4-bromophenyl)thiophen-2-ylmethyl}piperazine-1-carboxylate)

• Product Name: tert-butyl 4-{5-(4-bromophenyl)thiophen-2-ylmethyl}piperazine-1-carboxylate
• CAS No: 2680668-28-2
• MF: C₂₀H₂₅BrN₂O₂S
• MW: 437.393703222275
• CID: 5620612
• PubChem ID: 165922340
• Update Time: 2025-06-14

tert-butyl 4-{5-(4-bromophenyl)thiophen-2-ylmethyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680668-28-2
• EN300-28304258
• tert-butyl 4-{[5-(4-bromophenyl)thiophen-2-yl]methyl}piperazine-1-carboxylate
• tert-butyl 4-{5-(4-bromophenyl)thiophen-2-ylmethyl}piperazine-1-carboxylate

• Inchi： 1S/C20H25BrN2O2S/c1-20(2,3)25-19(24)23-12-10-22(11-13-23)14-17-8-9-18(26-17)15-4-6-16(21)7-5-15/h4-9H,10-14H2,1-3H3
• InChI Key： YALPVQOSNCFBPA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC=C(CN2CCN(C(=O)OC(C)(C)C)CC2)S1

Computed Properties

• Exact Mass: 436.08201g/mol
• Monoisotopic Mass: 436.08201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 61Ų

Additional information on tert-butyl 4-{5-(4-bromophenyl)thiophen-2-ylmethyl}piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 4-{5-(4-bromophenyl)thiophen-2-ylmethyl}piperazine-1-carboxylate (CAS No. 2680668-28-2)

The compound tert-butyl 4-{5-(4-bromophenyl)thiophen-2-ylmethyl}piperazine-1-carboxylate (CAS No. 2680668-28-2) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique structural features, including a thiophene ring and a piperazine moiety, this compound is widely explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as an intermediate in the synthesis of bioactive molecules, given its bromophenyl and tert-butyl functional groups, which enhance its reactivity and versatility.

In recent years, the demand for heterocyclic compounds like tert-butyl 4-{5-(4-bromophenyl)thiophen-2-ylmethyl}piperazine-1-carboxylate has surged due to their relevance in developing novel therapeutics. The thiophene ring, a common motif in medicinal chemistry, is known for its electron-rich properties, making it a key component in designing drugs targeting neurological and inflammatory diseases. Additionally, the piperazine scaffold is frequently utilized in antipsychotic and antidepressant medications, further highlighting the compound's potential in CNS drug development.

The CAS No. 2680668-28-2 compound is also of interest in the field of organic electronics, where thiophene-based derivatives are employed in the fabrication of conductive polymers and semiconductors. With the growing focus on sustainable energy solutions, researchers are investigating how such compounds can improve the efficiency of organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). This aligns with the broader trend of green chemistry and the search for eco-friendly materials.

Another area of exploration for tert-butyl 4-{5-(4-bromophenyl)thiophen-2-ylmethyl}piperazine-1-carboxylate is its utility in catalysis and ligand design. The presence of a bromine substituent allows for further functionalization via cross-coupling reactions, such as Suzuki or Heck reactions, which are pivotal in constructing complex molecular architectures. This adaptability makes the compound a valuable tool for synthetic chemists working on high-throughput screening and combinatorial chemistry.

From a regulatory perspective, CAS No. 2680668-28-2 is not classified as a hazardous substance, making it a safer alternative for laboratory use compared to more reactive intermediates. Its stability under standard conditions ensures ease of handling and storage, which is critical for industrial-scale applications. As the pharmaceutical industry continues to prioritize process optimization and cost-effective synthesis, compounds like this are increasingly favored for their balanced properties.

In conclusion, tert-butyl 4-{5-(4-bromophenyl)thiophen-2-ylmethyl}piperazine-1-carboxylate represents a multifaceted compound with broad applications across drug discovery, materials science, and catalysis. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the context of personalized medicine and sustainable technology. As scientific advancements progress, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biotechnology.